![molecular formula C19H15N3O5D6 B602482 Isradipine d6 CAS No. 1261398-97-3](/img/no-structure.png)
Isradipine d6
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Isradipine d6 is the deuterium labeled Isradipine . It is an orally active L-type calcium channel blocker . As a powerful peripheral vasodilator, it is a dihydropyridine calcium antagonist with selective actions on the heart as well as the peripheral circulation .
Molecular Structure Analysis
This compound is chemically described as 3,5-Pyridinedicarboxylic acid, 4- (4-benzofurazanyl)-1,4-dihydro-2,6-dimethyl-, methyl 1-methylethyl ester . Its molecular weight is 377.42 and its formula is C19H15D6N3O5 .Physical and Chemical Properties Analysis
This compound is a yellow, fine crystalline powder which is odorless or has a faint characteristic odor . It is practically insoluble in water (<10 mg/L at 37ºC), but is soluble in ethanol and freely soluble in acetone, chloroform and methylene chloride .Scientific Research Applications
Neuroprotective Effects in Parkinson’s Disease
Isradipine, a dihydropyridine calcium channel inhibitor, has shown neuroprotective effects in animal models of Parkinson’s Disease (PD). However, its efficacy in humans was not established in a phase 3 clinical trial. The study aimed to model isradipine’s plasma pharmacokinetics in trial participants and investigate associations between drug exposure and PD progression measures (Venuto et al., 2021).
Use in Treatment of Hypertension
Isradipine is an effective first-line monotherapeutic agent in treating hypertension, regardless of patient age or race. It has been safe and well-tolerated in clinical trials, without significant adverse effects on cardiac conduction, lipid profiles, carbohydrate tolerance, or renal function (Vidt, 1990).
Therapeutic Role in Cardiovascular Disease
Isradipine is a potent coronary, cerebral, and peripheral vasodilator with minimal cardiodepressant activity. It has been effective as monotherapy or in combination for treating mild to moderate hypertension and shows potential in treating chronic stable angina and congestive heart failure (Fitton & Benfield, 1990).
Transdermal Drug Delivery Systems
Studies have developed matrix-type controlled transdermal drug delivery systems for Isradipine, offering an alternative route for hypertension treatment. Such systems have shown satisfactory physicochemical characteristics and effectiveness in drug release and permeation (Tirunagari et al., 2010).
Mitigating Mitochondrial Oxidant Stress
Isradipine treatment in mice demonstrated a reduction in cytosolic Ca2+ oscillations in SNc DA neurons and a decrease in mitochondrial oxidant stress. This suggests its potential in reducing vulnerability to mitochondrial and autophagic stress in Parkinson’s disease (Guzmán et al., 2018).
Hypertension Treatment in Pregnancy
Isradipine has been studied for its effects in treating hypertensive disorders in pregnancy, showing effectiveness in lowering maternal mean arterial blood pressure without adverse effects on the fetus or maternal renal and liver function (Wide‐Swensson et al., 1995).
Pharmacodynamic and Pharmacokinetic Properties
Isradipine’s pharmacodynamic and pharmacokinetic properties have been extensively studied, showing its effectiveness and safety in various therapeutic uses, particularly in cardiovascular diseases (McFarthing & Simuni, 2019).
Mechanism of Action
Safety and Hazards
Properties
CAS No. |
1261398-97-3 |
---|---|
Molecular Formula |
C19H15N3O5D6 |
Molecular Weight |
377.43 |
Purity |
> 95% |
quantity |
Milligrams-Grams |
Related CAS |
75695-93-1 (unlabelled) |
tag |
Isradipine |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.